Cas no 2138182-12-2 (Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl-)

• Product Name: Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl-
• CAS No: 2138182-12-2
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5289236
• Update Time: 2025-10-24

Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl-

• Inchi： 1S/C9H20N2O2S/c1-10-14(12,13)9-6-4-8(5-7-9)11(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： VCIGYKMQKDXJNE-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CCC(N(C)C)CC1

Additional information on Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl-

Comprehensive Overview of Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl- (CAS No. 2138182-12-2)

Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl- (CAS No. 2138182-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique structural features, including a cyclohexane ring and a dimethylamino substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl- stands out due to its potential as a kinase inhibitor or receptor modulator, topics frequently searched in academic and industrial circles. Its CAS No. 2138182-12-2 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

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Another area of interest is the compound’s physicochemical properties, such as solubility, stability, and partition coefficient (LogP), which are crucial for formulation development. These parameters are often explored in forums and Q&A platforms like ResearchGate, where professionals discuss challenges related to drug delivery systems. The inclusion of cyclohexane in the structure also raises questions about its conformational flexibility and impact on molecular docking studies.

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In summary, Cyclohexanesulfonamide, 4-(dimethylamino)-N-methyl- (CAS No. 2138182-12-2) represents a promising candidate for interdisciplinary research. Its exploration bridges gaps between organic synthesis, pharmacology, and materials science, making it a subject of enduring relevance in scientific discourse.